molecular formula C9H17NO2 B8600641 2-(2-Amino-5-methylcyclohexyl)acetic acid

2-(2-Amino-5-methylcyclohexyl)acetic acid

Cat. No. B8600641
M. Wt: 171.24 g/mol
InChI Key: VMVNFZWWSXWKOS-UHFFFAOYSA-N
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Description

2-(2-Amino-5-methylcyclohexyl)acetic acid is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H17NO2

Molecular Weight

171.24 g/mol

IUPAC Name

2-(2-amino-5-methylcyclohexyl)acetic acid

InChI

InChI=1S/C9H17NO2/c1-6-2-3-8(10)7(4-6)5-9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)

InChI Key

VMVNFZWWSXWKOS-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(C(C1)CC(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.3 ml (0.1 mol) of thionyl chloride are added to 30 ml of methanol at -5° C. under N2, and 15 g (0.096 mol) of 2-carboxy-4-methylcyclohexan-1-yl-amine in 10 ml of methanol are then added dropwise to this solution at 0° C. After the mixture has been stirred under reflux for 12 hours it is cooled, a further 10 ml of methanol and 3 ml (0.04 mol) of thionyl chloride are added, and stirring under reflux is continued for 4 hours. After cooling and evaporation to dryness, 5 g of the residue is taken up in about 50 ml of diethyl ether and the mixture is washed in about 100 ml of cold 1N Naton lye and water. The organic phase is dried and concentrated. 3.5 g (85% of theory) of 2-carboxymethyl-4-methyl-cyclohexan-1-yl-amine are obtained as a pale yellow oil.
Quantity
7.3 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
reactant
Reaction Step Three

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